Cas no 73017-97-7 (tert-butyl (aminomethyl)carbamate)

• Product Name: tert-butyl (aminomethyl)carbamate
• CAS No: 73017-97-7
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 1758978
• PubChem ID: 192025
• Update Time: 2025-04-21

tert-butyl (aminomethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (aminomethyl)carbamate
• Carbamic acid, (aminomethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(aminomethyl)carbamate
• AKOS006361905
• DTXSID40223296
• SCHEMBL854016
• DTXCID40145787
• N-Aminomethylcarbamic acid tert-butyl ester
• 73017-97-7
• tert-butyl(aminomethyl)carbamate

• Inchi： 1S/C6H14N2O2/c1-6(2,3)10-5(9)8-4-7/h4,7H2,1-3H3,(H,8,9)
• InChI Key： RXTKSYUIDWDWTH-UHFFFAOYSA-N
• SMILES： O(C(NCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 146.10562
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35